Cas no 942491-89-6 (5-(4-fluorophenyl)pent-4-enal)

• Product Name: 5-(4-fluorophenyl)pent-4-enal
• CAS No: 942491-89-6
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 6171093
• PubChem ID: 16220604
• Update Time: 2025-10-21

5-(4-fluorophenyl)pent-4-enal Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)pent-4-enal
• EN300-1826762
• 942491-89-6

• Inchi： 1S/C11H11FO/c12-11-7-5-10(6-8-11)4-2-1-3-9-13/h2,4-9H,1,3H2/b4-2+
• InChI Key： HOBGSMCKGWNCML-DUXPYHPUSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CCC=O

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-(4-fluorophenyl)pent-4-enal

Introduction to 5-(4-Fluorophenyl)pent-4-enal (CAS No. 942491-89-6)

5-(4-Fluorophenyl)pent-4-enal, also known by its CAS number 942491-89-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and an aldehyde functional group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 5-(4-fluorophenyl)pent-4-enal is C₁₁H₁₀FNO, and it has a molecular weight of approximately 187.20 g/mol. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. This makes 5-(4-fluorophenyl)pent-4-enal a versatile building block for the development of novel drugs and therapeutic agents.

In recent years, the use of fluorinated compounds in medicinal chemistry has increased due to their ability to enhance the potency, selectivity, and metabolic stability of drug candidates. The introduction of a fluorine atom into a molecule can alter its lipophilicity, which can improve its pharmacokinetic properties and reduce off-target effects. 5-(4-Fluorophenyl)pent-4-enal is one such compound that has been explored for its potential in drug discovery and development.

The synthesis of 5-(4-fluorophenyl)pent-4-enal typically involves several steps, including the formation of a substituted benzene ring, followed by the introduction of the aldehyde functionality. One common synthetic route involves the reaction of 4-fluorobenzaldehyde with an appropriate alkene precursor, such as pent-4-en-1-yne, in the presence of a suitable catalyst. This reaction can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The aldehyde group in 5-(4-fluorophenyl)pent-4-enal is highly reactive and can undergo various chemical transformations, such as condensation reactions with amines to form imines or Schiff bases. These derivatives have been studied for their potential as inhibitors of specific enzymes or receptors, which can be relevant in the treatment of various diseases. For example, imines derived from 5-(4-fluorophenyl)pent-4-enal have shown promise as inhibitors of histone deacetylases (HDACs), which are implicated in cancer and other proliferative disorders.

In addition to its potential as a drug candidate, 5-(4-fluorophenyl)pent-4-enal has also been investigated for its use as a probe molecule in biochemical assays. The presence of the aldehyde group allows for easy conjugation with fluorescent dyes or other labeling agents, making it useful for studying protein-protein interactions or cellular processes. This application has been particularly valuable in understanding the mechanisms of action of certain drugs and identifying new therapeutic targets.

The biological activity of 5-(4-fluorophenyl)pent-4-enal has been evaluated through various in vitro and in vivo studies. In cell-based assays, it has demonstrated cytotoxic effects against several cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary studies have shown that it can modulate signaling pathways involved in cell proliferation and apoptosis. However, more extensive research is needed to fully understand its mechanism of action and to assess its safety and efficacy in preclinical models.

The physicochemical properties of 5-(4-fluorophenyl)pent-4-enal, such as solubility, stability, and partition coefficient (logP), are crucial factors that influence its pharmacological profile. These properties can be optimized through structural modifications or formulation strategies to enhance its bioavailability and therapeutic index. For instance, prodrug approaches have been explored to improve the solubility and stability of aldehyde-containing compounds like 5-(4-fluorophenyl)pent-4-enal.

In conclusion, 5-(4-fluorophenyl)pent-4-enal (CAS No. 942491-89-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and reactivity make it a valuable intermediate for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to explore its full potential as a drug candidate or probe molecule, contributing to advancements in drug discovery and development.